Cas no 1805637-30-2 (6-Chloromethyl-2-cyano-3-fluorobenzoic acid)

• Product Name: 6-Chloromethyl-2-cyano-3-fluorobenzoic acid
• CAS No: 1805637-30-2
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4980880
• Update Time: 2025-10-05

6-Chloromethyl-2-cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-2-cyano-3-fluorobenzoic acid

• Inchi： 1S/C9H5ClFNO2/c10-3-5-1-2-7(11)6(4-12)8(5)9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： QLIQJPOGRBUYSI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1C(=O)O)F

Computed Properties

• Exact Mass: 212.9992843 g/mol
• Monoisotopic Mass: 212.9992843 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1
• Molecular Weight: 213.59

Additional information on 6-Chloromethyl-2-cyano-3-fluorobenzoic acid

Recent Advances in the Application of 6-Chloromethyl-2-cyano-3-fluorobenzoic Acid (CAS: 1805637-30-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Chloromethyl-2-cyano-3-fluorobenzoic acid (CAS: 1805637-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic benzoic acid derivative, characterized by its unique functional groups, has demonstrated promising potential as a versatile building block for the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 6-Chloromethyl-2-cyano-3-fluorobenzoic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers leveraged the reactivity of the chloromethyl and cyano groups to construct a series of potent and selective inhibitors with improved pharmacokinetic properties. The fluorobenzoic acid moiety was found to enhance binding affinity through specific interactions with the target protein's active site.

In parallel research, scientists have investigated the compound's utility in click chemistry applications. The presence of multiple reactive sites allows for efficient conjugation with various biomolecules, making it valuable for the development of chemical probes and diagnostic agents. A recent publication in ACS Chemical Biology demonstrated its successful incorporation into activity-based probes for studying enzyme function in live cells.

The synthetic accessibility of 6-Chloromethyl-2-cyano-3-fluorobenzoic acid has also been improved through recent methodological advances. A 2024 report in Organic Process Research & Development described an optimized, scalable synthesis route that achieves higher yields while reducing environmental impact through greener solvent systems and catalytic methods. This development is particularly significant for potential industrial-scale production.

From a safety and toxicological perspective, preliminary studies indicate that this compound exhibits favorable properties for pharmaceutical applications. Research published in Chemical Research in Toxicology showed that it has minimal cytotoxicity at concentrations typically used in synthetic applications, though further comprehensive toxicological evaluation is warranted as development progresses.

Looking forward, the unique structural features of 6-Chloromethyl-2-cyano-3-fluorobenzoic acid continue to inspire novel applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in the development of covalent inhibitors targeting challenging therapeutic targets. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry and chemical biology research in the coming years.